Cas no 5662-75-9 (6-Phosphonohexanoic Acid)
6-Phosphonohexanoic Acid structure
Product Name:6-Phosphonohexanoic Acid
CAS No:5662-75-9
MF:C6H13O5P
MW:196.138183355331
MDL:MFCD10000902
CID:945696
PubChem ID:329761625
Update Time:2025-09-27
6-Phosphonohexanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Phosphonohexanoic acid
- PHA
- 6-Phosphonohexanoicacid
- BDBM50131860
- MFCD10000902
- 6-Phosphonohexanoic acid, 97%
- G68224
- CHEMBL122539
- 6-phosphonohexanoic Acid
- 6-Phosphono-hexanoic acid
- 6- Phosphonohexanoic acid
- Hexanoic acid, 6-phosphono-
- 5662-75-9
- SCHEMBL504411
- DTXSID50448397
- DTXCID90399218
- 6-Phosphonohexanoic Acid
-
- MDL: MFCD10000902
- Inchi: 1S/C6H13O5P/c7-6(8)4-2-1-3-5-12(9,10)11/h1-5H2,(H,7,8)(H2,9,10,11)
- InChI Key: SYFTUNQVCGSBOV-UHFFFAOYSA-N
- SMILES: P(CCCCCC(=O)O)(=O)(O)O
Computed Properties
- Exact Mass: 196.05006051g/mol
- Monoisotopic Mass: 196.05006051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Melting Point: 98-104 °C
- Boiling Point: 447.3±47.0 °C at 760 mmHg
- Flash Point: Not available
- PSA: 104.64000
- LogP: 0.80910
6-Phosphonohexanoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
6-Phosphonohexanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB524970-1 g |
6- Phosphonohexanoic acid; . |
5662-75-9 | 1g |
€229.50 | 2023-06-14 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 693839-1G |
6-Phosphonohexanoic Acid |
5662-75-9 | 1g |
¥899.92 | 2023-11-28 | ||
| TRC | P359525-250mg |
6-Phosphonohexanoic Acid |
5662-75-9 | 250mg |
$104.00 | 2023-05-17 | ||
| TRC | P359525-500mg |
6-Phosphonohexanoic Acid |
5662-75-9 | 500mg |
$167.00 | 2023-05-17 | ||
| Cooke Chemical | S406179-1g |
6-Phosphonohexanoic acid |
5662-75-9 | 97% | 1g |
RMB 607.68 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1707450-1g |
6-Phosphonohexanoic acid |
5662-75-9 | 98% | 1g |
¥999.00 | 2024-05-08 | |
| abcr | AB524970-1g |
6- Phosphonohexanoic acid; . |
5662-75-9 | 1g |
€277.00 | 2025-04-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-233643-1g |
6-Phosphonohexanoic acid, |
5662-75-9 | 97% | 1g |
¥602.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-233643-1 g |
6-Phosphonohexanoic acid, |
5662-75-9 | 97% | 1g |
¥602.00 | 2023-07-11 | |
| Aaron | AR003O0Z-250mg |
6-Phosphonohexanoic acid |
5662-75-9 | 95% | 250mg |
$28.00 | 2025-02-10 |
6-Phosphonohexanoic Acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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